Cas no 440328-67-6 (2-({3-butyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-({3-butyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 440328-67-6
• MF: C₁₉H₁₈F₃N₃O₂S₂
• MW: 441.490332126617
• CID: 5330874
• Update Time: 2025-10-08

2-({3-butyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• SMR000131291
• MLS000520882
• 2-((3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
• 2-[(3-butyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]-N-[2-(trifluoromethyl)phenyl]acetamide
• ChemDiv3_012955
• MLS002588648
• REGID_for_CID_4604125
• HMS1509M19
• HMS2393G09
• STL029805
• 2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-
• 2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-({3-butyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C19H18F3N3O2S2/c1-2-3-9-25-17(27)16-14(8-10-28-16)24-18(25)29-11-15(26)23-13-7-5-4-6-12(13)19(20,21)22/h4-8,10H,2-3,9,11H2,1H3,(H,23,26)
• InChI Key： YZQQITKBNIDBOB-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C(F)(F)F)=O)C1=NC2C=CSC=2C(N1CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 645
• XLogP3: 4.9
• Topological Polar Surface Area: 115

Additional information on 2-({3-butyl-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide

Comprehensive Analysis of 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide (CAS No. 440328-67-6)

The compound 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide (CAS No. 440328-67-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thienopyrimidine core, coupled with a trifluoromethylphenyl moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor, given its structural similarity to other bioactive molecules targeting enzymatic pathways.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. This compound’s sulfanylacetamide linkage and butyl-substituted thienopyrimidine scaffold offer intriguing possibilities for modulating protein-protein interactions. A growing body of literature suggests that derivatives of thieno[3,2-d]pyrimidine exhibit notable bioactivity, particularly in oncology and inflammation-related disorders. As such, CAS No. 440328-67-6 is frequently explored in virtual screening libraries and high-throughput assays.

From a synthetic chemistry perspective, the preparation of 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide involves multi-step organic transformations, including heterocyclic condensation and sulfuration reactions. The presence of the trifluoromethyl group enhances the compound’s metabolic stability and lipophilicity, which are critical factors in drug design. These attributes align with current trends in medicinal chemistry, where fluorinated compounds are increasingly prioritized due to their improved pharmacokinetic profiles.

The rise of AI-driven drug discovery has further amplified interest in this molecule. Computational models often highlight its molecular docking potential, particularly with targets like EGFR or VEGFR, which are hotspots for cancer therapy development. Additionally, its thioether bridge provides a versatile handle for further derivatization, enabling the creation of analogs with tailored properties. This flexibility is crucial for addressing challenges such as drug resistance and off-target effects.

Beyond pharmaceuticals, CAS No. 440328-67-6 has potential applications in agrochemicals and functional materials. Its electron-deficient aromatic system could be leveraged in designing organic semiconductors or light-emitting diodes (OLEDs). Such interdisciplinary relevance underscores the importance of continued research into this compound’s physicochemical and biological properties.

In summary, 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide represents a multifaceted molecule with broad scientific appeal. Its integration into modern drug discovery pipelines and material science innovations highlights its versatility. As the scientific community delves deeper into its mechanisms and applications, this compound is poised to play a pivotal role in addressing unmet medical and technological needs.